molecular formula C14H14N2O3 B8440204 2-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino-3-pyridinylmethanol

2-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)amino-3-pyridinylmethanol

Cat. No. B8440204
M. Wt: 258.27 g/mol
InChI Key: YTBIZMHGXUANFK-UHFFFAOYSA-N
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Patent
US08334236B2

Procedure details

Under a nitrogen gas stream, 1.70 g (41 mmol) of lithium aluminum hydride was added to tetrahydrofuran (100 mL) under ice cooling, and a tetrahydrofuran (30 mL) solution of 9.86 g (34 mmol) of methyl 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)aminonicotinate was added dropwise to the mixture. Ethyl acetate was added to the reaction mixture, and subsequently, 17 mL of a 10% aqueous solution of sodium hydroxide was added thereto. Insoluble materials were filtered off. The filtrate was concentrated, and the residue was dissolved in ethyl acetate, dried, filtered, and concentrated. Thus, 8.9 g of the title compound was obtained as an orange-colored viscous product (yield: quantitative).
Quantity
1.7 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step Two
Name
methyl 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)aminonicotinate
Quantity
9.86 g
Type
reactant
Reaction Step Two
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

Identifiers

REACTION_CXSMILES
[H-].[Al+3].[Li+].[H-].[H-].[H-].O1CCCC1.[O:12]1[CH2:17][CH2:16][O:15][C:14]2[CH:18]=[C:19]([NH:22][C:23]3[N:32]=[CH:31][CH:30]=[CH:29][C:24]=3[C:25](OC)=[O:26])[CH:20]=[CH:21][C:13]1=2.[OH-].[Na+]>C(OCC)(=O)C>[O:12]1[CH2:17][CH2:16][O:15][C:14]2[CH:18]=[C:19]([NH:22][C:23]3[C:24]([CH2:25][OH:26])=[CH:29][CH:30]=[CH:31][N:32]=3)[CH:20]=[CH:21][C:13]1=2 |f:0.1.2.3.4.5,8.9|

Inputs

Step One
Name
Quantity
1.7 g
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]
Name
Quantity
100 mL
Type
reactant
Smiles
O1CCCC1
Step Two
Name
Quantity
30 mL
Type
reactant
Smiles
O1CCCC1
Name
methyl 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)aminonicotinate
Quantity
9.86 g
Type
reactant
Smiles
O1C2=C(OCC1)C=C(C=C2)NC2=C(C(=O)OC)C=CC=N2
Step Three
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]
Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
Insoluble materials were filtered off
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated
DISSOLUTION
Type
DISSOLUTION
Details
the residue was dissolved in ethyl acetate
CUSTOM
Type
CUSTOM
Details
dried
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
Type
product
Smiles
O1C2=C(OCC1)C=C(C=C2)NC2=NC=CC=C2CO
Measurements
Type Value Analysis
AMOUNT: MASS 8.9 g
YIELD: CALCULATEDPERCENTYIELD 101.4%
Name
Type
product
Smiles

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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